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Compound of Interest

Compound Name: 2,4,4-Trimethyloctane

Cat. No.: B14563684 Get Quote

The structural variations among the isomers of undecane lead to significant differences in their

physical properties. Generally, increased branching disrupts intermolecular van der Waals

forces, resulting in lower boiling points compared to the linear n-undecane. Molecular symmetry

also plays a crucial role, with more symmetrical isomers often exhibiting higher melting points.

Data Presentation: Quantitative Data Summary
The following table summarizes the available quantitative data for n-undecane and a selection

of its branched isomers. The availability of experimental data for all 159 isomers is limited.
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Isomer Name CAS Number
Boiling Point
(°C)

Melting Point
(°C)

Density
(g/cm³) at 20°C

n-Undecane 1120-21-4 196 -26 0.740

2-Methyldecane 6975-98-0 189.3 - 0.737

3-Methyldecane 13151-34-3 188.1 - 189.1 -92.9 0.742

4-Methyldecane 2847-72-5 188.7 - 0.741

5-Methyldecane 13151-35-4 186.1 -57.06 (est.) 0.742

2,3-

Dimethylnonane
2884-06-2 186 -57.06 (est.) 0.7438

4,4-

Dimethylnonane
17302-18-0 186 - -

Experimental Protocols
The following are detailed methodologies for key experiments used to determine the

physicochemical properties of undecane isomers.

Determination of Boiling Point
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals

the surrounding atmospheric pressure.

Methodology (Capillary Method):

Sample Preparation: A small amount of the liquid undecane isomer is placed in a test tube.

Apparatus Setup: A capillary tube, sealed at one end, is placed open-end-down into the

test tube containing the sample. The test tube is then attached to a thermometer.

Heating: The apparatus is heated in a controlled manner, for instance, using a Thiele tube

or a melting point apparatus with a heating block.
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Observation: As the temperature rises, a stream of bubbles will emerge from the open end

of the capillary tube. The heat is then slightly reduced. The boiling point is the temperature

at which the last bubble emerges and the liquid just begins to enter the capillary tube.

Determination of Melting Point
Principle: The melting point of a solid is the temperature at which it changes state from solid

to liquid. For pure crystalline compounds, this occurs over a narrow range.

Methodology (Capillary Method):

Sample Preparation: A small amount of the solid undecane isomer is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists

of a heated block and a means of observing the sample, often with magnification.

Heating: The sample is heated at a controlled rate. A rapid heating rate can be used

initially, followed by a slower rate (1-2°C per minute) as the expected melting point is

approached.

Observation: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample has melted.

Determination of Density
Principle: Density is the mass of a substance per unit volume. For liquids, it is often

determined using a pycnometer, which is a flask with a precisely known volume.

Methodology (Pycnometer Method):

Calibration: The empty pycnometer is weighed. It is then filled with
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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